Cas no 106327-33-7 (28-Carboxylic acid-6,28-Dihydroxy-20(29)-lupen-3-one)
106327-33-7 structure
Product Name:28-Carboxylic acid-6,28-Dihydroxy-20(29)-lupen-3-one
CAS No:106327-33-7
MF:C30H46O4
MW:470.683849811554
CID:2002758
PubChem ID:85470159
Update Time:2025-04-21
28-Carboxylic acid-6,28-Dihydroxy-20(29)-lupen-3-one Chemical and Physical Properties
Names and Identifiers
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- 28-Carboxylic acid-6,28-Dihydroxy-20(29)-lupen-3-one
- 6-Hydroxy-3-oxo-20(29)-lupen-28-oic acid
- 106327-33-7
- AKOS040736388
-
- Inchi: 1S/C30H46O4/c1-17(2)18-10-13-30(25(33)34)15-14-28(6)19(23(18)30)8-9-21-27(5)12-11-22(32)26(3,4)24(27)20(31)16-29(21,28)7/h18-21,23-24,31H,1,8-16H2,2-7H3,(H,33,34)
- InChI Key: FIADIPXEFYWJQV-UHFFFAOYSA-N
- SMILES: CC(C1C2C(C(=O)O)(CCC3(C4(C(C5(C(C(C4)O)C(C)(C)C(=O)CC5)C)CCC32)C)C)CC1)=C
Computed Properties
- Exact Mass: 470.33960994Da
- Monoisotopic Mass: 470.33960994Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 2
- Complexity: 936
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 74.6Ų
28-Carboxylic acid-6,28-Dihydroxy-20(29)-lupen-3-one Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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